Cas no 2548985-52-8 (3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one)

• Product Name: 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• CAS No: 2548985-52-8
• MF: C₂₇H₂₃N₃O₃
• MW: 437.489826440811
• CID: 5311670
• PubChem ID: 154884265
• Update Time: 2025-06-08

3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• F6617-5123
• 2548985-52-8
• AKOS040707973
• 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one
• 3-(5-[1,1′-Biphenyl]-4-yl-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-1-benzopyran-2-one

• Inchi： 1S/C27H23N3O3/c1-3-30(4-2)22-15-14-21-16-23(27(31)32-24(21)17-22)26-29-28-25(33-26)20-12-10-19(11-13-20)18-8-6-5-7-9-18/h5-17H,3-4H2,1-2H3
• InChI Key： LSYIPDYYYNGLRM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(N(CC)CC)=CC=C2C=C1C1=NN=C(C2=CC=C(C3=CC=CC=C3)C=C2)O1

Computed Properties

• Exact Mass: 437.17394160g/mol
• Monoisotopic Mass: 437.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 663.5±65.0 °C(Predicted)
• pka: 2.56±0.20(Predicted)

Additional information on 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one

Introduction to 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one (CAS No. 2548985-52-8)

3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one, with the CAS number 2548985-52-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chromene core, a diethylamino group, and a biphenyl-substituted oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chromene core of 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological processes. The presence of the diethylamino group enhances the compound's lipophilicity and solubility, which are crucial for its bioavailability and pharmacokinetic properties. The biphenyl-substituted oxadiazole moiety adds to the compound's structural complexity and may contribute to its specific binding interactions with target proteins.

Recent studies have explored the potential therapeutic applications of 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one has been studied using both in vitro and in vivo models. In vitro studies have shown that the compound exhibits good stability in human plasma and liver microsomes. In vivo studies in rodent models have demonstrated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one. Acute toxicity tests in rodents have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Chronic toxicity studies are ongoing to evaluate long-term safety.

In conclusion, 3-(5-{[1,1'-biphenyl]-4-yl}-1,3,4-oxadiazol-2-yl)-7-(diethylamino)-2H-chromen-2-one (CAS No. 2548985-52-8) is a promising compound with potential therapeutic applications in both anti-inflammatory and anticancer treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.